Thioridazine-d3 Hydrochloride
Thioridazine-d3 Hydrochloride
Thioridazine-d3 is intended for use as an internal standard for the quantification of thioridazine by GC- or LC-MS. Thioridazine is a typical antipsychotic. It binds to dopamine D2, histamine H1, M3 muscarinic, and α1- and α2-adrenergic receptors (Kis = 5-341.3 nM), as well as the serotonin (5-HT) receptor subtypes 5-HT1A, 5-HT2A, 5-HT2C, 5-HT6, and 5-HT7 (Kis = 10-180.7 nM). Thioridazine (5 mg/kg) reduces amphetamine-induced repetitive head bobbing and oral behavior in rats. It reduces conditioned fear stress-induced freezing behavior in rats when administered at doses ranging from 3 to 100 mg/kg. Thioridazine is also active against multidrug-resistant tuberculosis in vitro and in vivo.
Dopamine receptor blocker; parent compound of sulforidazine and mesoridazine. Antipsychotic.
Dopamine receptor blocker; parent compound of sulforidazine and mesoridazine. Antipsychotic.
Brand Name:
Vulcanchem
CAS No.:
1189928-36-6
VCID:
VC0022038
InChI:
InChI=1S/C21H26N2S2.ClH/c1-22-13-6-5-7-16(22)12-14-23-18-8-3-4-9-20(18)25-21-11-10-17(24-2)15-19(21)23;/h3-4,8-11,15-16H,5-7,12-14H2,1-2H3;1H/i1D3;
SMILES:
CN1CCCCC1CCN2C3=CC=CC=C3SC4=C2C=C(C=C4)SC.Cl
Molecular Formula:
C21H27ClN2S2
Molecular Weight:
410.1 g/mol
Thioridazine-d3 Hydrochloride
CAS No.: 1189928-36-6
Cat. No.: VC0022038
Molecular Formula: C21H27ClN2S2
Molecular Weight: 410.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Thioridazine-d3 is intended for use as an internal standard for the quantification of thioridazine by GC- or LC-MS. Thioridazine is a typical antipsychotic. It binds to dopamine D2, histamine H1, M3 muscarinic, and α1- and α2-adrenergic receptors (Kis = 5-341.3 nM), as well as the serotonin (5-HT) receptor subtypes 5-HT1A, 5-HT2A, 5-HT2C, 5-HT6, and 5-HT7 (Kis = 10-180.7 nM). Thioridazine (5 mg/kg) reduces amphetamine-induced repetitive head bobbing and oral behavior in rats. It reduces conditioned fear stress-induced freezing behavior in rats when administered at doses ranging from 3 to 100 mg/kg. Thioridazine is also active against multidrug-resistant tuberculosis in vitro and in vivo. Dopamine receptor blocker; parent compound of sulforidazine and mesoridazine. Antipsychotic. |
|---|---|
| CAS No. | 1189928-36-6 |
| Molecular Formula | C21H27ClN2S2 |
| Molecular Weight | 410.1 g/mol |
| IUPAC Name | 2-methylsulfanyl-10-[2-[1-(trideuteriomethyl)piperidin-2-yl]ethyl]phenothiazine;hydrochloride |
| Standard InChI | InChI=1S/C21H26N2S2.ClH/c1-22-13-6-5-7-16(22)12-14-23-18-8-3-4-9-20(18)25-21-11-10-17(24-2)15-19(21)23;/h3-4,8-11,15-16H,5-7,12-14H2,1-2H3;1H/i1D3; |
| Standard InChI Key | NZFNXWQNBYZDAQ-NIIDSAIPSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1CCCCC1CCN2C3=CC=CC=C3SC4=C2C=C(C=C4)SC.Cl |
| SMILES | CN1CCCCC1CCN2C3=CC=CC=C3SC4=C2C=C(C=C4)SC.Cl |
| Canonical SMILES | CN1CCCCC1CCN2C3=CC=CC=C3SC4=C2C=C(C=C4)SC.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator